Cas no 188885-43-0 (4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-)

• Product name: 4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-
• CAS No: 188885-43-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 115442
• PubChem ID: 23248379

4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-
• 4H-1,3-Benzodioxin,hexahydro-2-phenyl-,(2R,4aR,8aS)-rel-(9CI)
• 188885-43-0
• (2R,4aR,8aS)-2-phenyl-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3]dioxine

• Inchi： InChI=1S/C14H18O2/c1-2-6-11(7-3-1)14-15-10-12-8-4-5-9-13(12)16-14/h1-3,6-7,12-14H,4-5,8-10H2/t12-,13+,14-/m1/s1
• InChI Key： JPNPJOMIWGWQMU-HZSPNIEDSA-N
• SMILES： C1([C@H]2O[C@H]3CCCC[C@@H]3CO2)=CC=CC=C1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų